Cas no 1309570-98-6 (2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene)

• Product Name: 2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene
• CAS No: 1309570-98-6
• MF: C₂₉H₃₅OP
• MW: 430.561369180679
• MDL: MFCD23704405
• CID: 2090265
• Update Time: 2025-05-20

2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene

• MDL： MFCD23704405
• Inchi： InChI=1S/C29H35OP/c1-30-27-21-20-22-12-8-9-17-25(22)29(27)26-18-10-11-19-28(26)31(23-13-4-2-5-14-23)24-15-6-3-7-16-24/h8-12,17-21,23-24H,2-7,13-16H2,1H3
• InChI Key： JOSMCDDTSORSFI-UHFFFAOYSA-N
• SMILES： COC1=C(C2=CC=CC=C2C=C1)C3=CC=CC=C3P(C4CCCCC4)C5CCCCC5

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene

Introduction to 2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene (CAS No. 1309570-98-6)

2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene, identified by the Chemical Abstracts Service Number (CAS No.) 1309570-98-6, is a sophisticated organophosphorus compound that has garnered significant attention in the field of pharmaceutical chemistry and catalysis. This compound, characterized by its naphthalene core substituted with a dicyclohexylphosphino group and a methoxy moiety, exhibits unique structural and electronic properties that make it a valuable reagent in synthetic transformations and as a ligand in transition metal catalysis.

The dicyclohexylphosphino group in the molecular structure imparts steric bulk and electronic tunability, which are critical factors in designing efficient catalysts. This feature allows the compound to stabilize transition metal centers effectively, thereby enhancing the selectivity and yield of various organic reactions. The methoxy substituent, on the other hand, introduces a polar electron-donating group that can influence the reactivity of the naphthalene ring and its interaction with other molecular entities.

In recent years, the application of 2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene has been extensively explored in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, which is a cornerstone reaction in modern organic synthesis. The phosphine ligand derived from this compound has been shown to facilitate highly efficient and selective coupling between aryl halides and boronic acids, even under mild conditions. This capability is particularly valuable in the synthesis of complex pharmaceutical molecules where high functional group tolerance is required.

Moreover, research has demonstrated that 2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene can be employed in asymmetric catalysis, offering a pathway to enantioenriched products through chiral phosphine ligand design. The steric environment provided by the dicyclohexyl groups can be fine-tuned to induce specific enantioselectivity, making this compound an attractive candidate for developing enantioselective catalysts for pharmaceutical applications.

The naphthalene core of 2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene also contributes to its versatility as a ligand. The extended π-system of the naphthalene ring can interact with transition metals in multiple ways, influencing the coordination geometry and electronic properties of the metal center. This interaction is crucial for modulating catalytic activity and selectivity. Recent studies have highlighted its use in palladium-catalyzed reactions, where it has been shown to enhance both regioselectivity and chemoselectivity.

From a synthetic chemistry perspective, 2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene serves as a versatile building block for more complex phosphine ligands. By modifying the substituents on the naphthalene ring or introducing additional functional groups, chemists can tailor the properties of the ligand to suit specific catalytic applications. This flexibility has led to its widespread use in both academic research and industrial settings.

One of the most compelling aspects of 2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene is its stability under various reaction conditions. Unlike some phosphine ligands that are prone to oxidation or decomposition, this compound remains robust even in harsh environments, ensuring consistent performance in catalytic applications. This stability is particularly important for large-scale industrial processes where reliability and reproducibility are paramount.

The pharmaceutical industry has also recognized the potential of 2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene as a key intermediate in drug development. Its ability to facilitate efficient cross-coupling reactions has been leveraged in synthesizing biaryl compounds that are prevalent in many active pharmaceutical ingredients (APIs). These biaryl structures often exhibit potent biological activity and are integral to drugs targeting various therapeutic areas.

In conclusion, 2′-Dicyclohexylphosphino-2-methoxy-1-phenylnaphthalene (CAS No. 1309570-98-6) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique structural features make it an excellent ligand for transition metal catalysis, enabling highly efficient and selective organic transformations. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry and beyond is likely to grow even further.